N-(3-fluorobenzyl)pyrazolo[1,5-a]pyridine-2-carboxamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]pyrazolo[1,5-a]pyridine-2-carboxamide
• InChI: InChI=1S/C15H12FN3O/c16-12-5-3-4-11(8-12)10-17-15(20)14-9-13-6-1-2-7-19(13)18-14/h1-9H,10H2,(H,17,20)
• InChI Key: BXVTYKYTJDHSIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=NN2C=C1)C(=O)NCC3=CC(=CC=C3)F
• Molecular Formula: C15H12FN3O
• Molecular Weight: 269.27 g/mol

Description

N-(3-fluorobenzyl)pyrazolo[1,5-a]pyridine-2-carboxamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in the field of drug discovery. This compound is a pyrazolopyridine derivative that has been shown to exhibit promising biological activity against a range of diseases, including cancer, inflammation, and neurological disorders. In

Mechanism of Action

The mechanism of action of N-(3-fluorobenzyl)pyrazolo[1,5-a]pyridine-2-carboxamide is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways that are involved in disease progression. For example, this compound has been shown to inhibit the activity of several kinases, including Aurora A, B, and C, which are involved in cell division and proliferation. Additionally, this compound has been shown to inhibit the activity of phosphodiesterases, which are involved in the regulation of cyclic nucleotide signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound is able to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, this compound has been shown to exhibit anti-inflammatory and neuroprotective effects, making it a promising candidate for the development of new treatments for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluorobenzyl)pyrazolo[1,5-a]pyridine-2-carboxamide is its high potency and selectivity against a range of targets. This makes it a valuable tool for studying the role of specific enzymes and signaling pathways in disease progression. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of N-(3-fluorobenzyl)pyrazolo[1,5-a]pyridine-2-carboxamide. One potential avenue of research is the development of new cancer therapeutics based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Finally, the synthesis and characterization of novel derivatives of this compound could lead to the discovery of new drugs with improved potency and selectivity.

Synthesis Methods

The synthesis of N-(3-fluorobenzyl)pyrazolo[1,5-a]pyridine-2-carboxamide involves a multi-step process that begins with the preparation of 3-fluorobenzyl bromide. This intermediate is then reacted with pyrazolo[1,5-a]pyridine-2-carboxylic acid in the presence of a base to yield the desired product. The overall yield of this reaction is approximately 50%, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

N-(3-fluorobenzyl)pyrazolo[1,5-a]pyridine-2-carboxamide has been extensively studied for its potential applications in drug discovery. This compound has been shown to exhibit potent activity against a range of targets, including kinases, phosphodiesterases, and histone deacetylases. In particular, this compound has been identified as a promising lead compound for the development of new cancer therapeutics.